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Compound of Interest

Compound Name: Phenyl isocyanate

Cat. No.: B1677669 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of the hazards and handling requirements of phenyl isocyanate is paramount. This highly

reactive compound, while a valuable reagent, poses significant health risks if not managed with

stringent safety protocols. This guide provides an in-depth overview of the essential safety

precautions, handling procedures, and emergency responses related to phenyl isocyanate.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of phenyl isocyanate is

foundational to its safe handling. This data, summarized in Table 1, informs storage conditions,

appropriate personal protective equipment, and emergency response strategies.
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Property Value References

Molecular Formula C₇H₅NO [1]

Molecular Weight 119.12 g/mol [1][2]

Appearance Colorless to light yellow liquid [1][2][3][4]

Odor Acrid, pungent [1][2][4][5]

Boiling Point 161-168 °C (322-334 °F) [1][4][6][7]

Melting/Freezing Point -30 °C (-22 °F) [1][2][3][4][6]

Flash Point 51 °C (123.8 °F) (closed cup) [4][5][7][8]

Vapor Pressure 1.425 mmHg at 20 °C [3]

Vapor Density >1 (Air = 1) [3]

Specific Gravity 1.096 at 20 °C (Water = 1) [3]

Solubility
Decomposes in water and

alcohol; soluble in ether
[2][3][4]

Autoignition Temperature 300 °C (572 °F) [2]

Health Hazard Information
Phenyl isocyanate is classified as a hazardous substance and is toxic by inhalation, ingestion,

and skin absorption.[3][9] Both short-term and long-term exposures can lead to severe health

effects.

Acute Effects:

Inhalation: May be fatal.[3][7] Causes severe irritation to the respiratory tract, which can lead

to bronchitis, pulmonary edema (fluid in the lungs), and asthmatic reactions.[4][10]

Symptoms can include sore throat, coughing, chest pain, and shortness of breath, and their

onset may be delayed.[4]

Skin Contact: Corrosive, causing severe burns and blisters.[4][7][9] Can be absorbed

through the skin, leading to systemic effects.[3] May cause an allergic skin reaction, resulting
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in redness, swelling, and rash.[4]

Eye Contact: Causes severe eye irritation and damage, including redness, tearing, and pain.

[3][4][9] It is a lachrymator, meaning it causes a flow of tears.[11][12]

Ingestion: Harmful if swallowed and may be fatal.[3][9] Can result in abdominal pain,

ulceration, shock, and collapse.[4]

Chronic Effects:

Sensitization: Repeated exposure can lead to sensitization of the skin and respiratory

system.[3][4][8] Once sensitized, even very low levels of exposure can trigger allergic

reactions, such as skin rashes or severe, life-threatening asthma attacks.[4] Individuals with

a history of asthma or skin sensitization should not work with this compound.[4]

Respiratory Damage: Prolonged exposure may cause long-term respiratory impairment and

reduced lung function.[3][4]

Carcinogenicity: There is limited evidence of a carcinogenic effect.[3][10]

Occupational Exposure Limits
To minimize the risk of adverse health effects, several organizations have established

occupational exposure limits for phenyl isocyanate. These are summarized in Table 2.

Organization TWA (8-hour) STEL (15-minute) Notes

ACGIH TLV 0.005 ppm 0.015 ppm

Skin and respiratory

sensitizer; danger of

cutaneous absorption.

[8][11][13]

Safe Work Australia
0.02 mg/m³ (for

isocyanates)

0.07 mg/m³ (for

isocyanates)
Sensitiser.[14]
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Strict adherence to proper handling and storage protocols is critical to prevent exposure and

ensure a safe working environment.

Engineering Controls
The primary method for controlling exposure should be through engineering controls.

Ventilation: All work with phenyl isocyanate must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[3][5][15] Local exhaust ventilation should

be used to capture vapors at the source.[15]

Enclosed Systems: For larger scale operations, the use of enclosed systems for transfer and

processing is recommended to minimize the release of vapors.[15][16]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling phenyl isocyanate.

Respiratory Protection: When engineering controls are insufficient or during emergency

situations, a full-face positive-pressure, supplied-air respirator or a self-contained breathing

apparatus (SCBA) is mandatory.[4][15]

Hand Protection: Chemical-resistant gloves are required. Suitable materials include Teflon,

Viton, and nitrile rubber.[3] Natural rubber (latex) and PVC gloves are not recommended as

they can be degraded by isocyanates.[3]

Eye and Face Protection: Chemical safety goggles with a face shield are essential to protect

against splashes.[3][4]

Skin and Body Protection: A lab coat or chemical-resistant overalls should be worn.[3] In

situations with a high risk of splashing, permeation-resistant clothing is necessary.[4]

Emergency showers and eyewash stations must be readily accessible.[15]

Storage Requirements
Proper storage is crucial to prevent hazardous reactions.

Containers: Store in original, tightly sealed containers.[3][17]
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Conditions: Keep in a cool, dry, and well-ventilated area, away from heat, sparks, and open

flames.[3][11][15] Recommended storage temperature is 2-8 °C.[11] The storage area

should be segregated and approved for flammable and toxic liquids.[13][17]

Incompatible Materials: Phenyl isocyanate is incompatible with a wide range of substances

and must be stored separately. Avoid contact with water, alcohols, amines, acids, strong

bases, strong oxidizing agents, and certain metals.[9][13][17][18] Reaction with these

materials can be violent and produce toxic gases.[9][18] It is sensitive to moisture and reacts

with water to release carbon dioxide, which can lead to container pressurization and rupture.

[9][18]

Emergency Procedures
In the event of an emergency, a swift and appropriate response is critical.

Spills and Leaks
Small Spills:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

Remove all ignition sources.[3]

Contain the spill using an inert absorbent material such as vermiculite, dry sand, or earth.

[3][15] Do not use water.[15]

Collect the absorbed material into a labeled, sealable container for hazardous waste

disposal.[3]

Large Spills:

Evacuate the area and alert emergency responders.[3]

Isolate the spill area.[18]

Prevent the spill from entering drains or waterways.[3]
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A vapor-suppressing foam may be used to reduce the spread of vapors.[18]

A decontamination solution can be prepared to neutralize residual isocyanate. A typical

formulation consists of:

20 parts sawdust

40 parts Kieselguhr

A mixture of 8% ammonia (s.g. 0.880), 2% non-ionic surfactant, and 90% water. Allow the

decontamination mixture to stand on the spill for 24 hours before disposal.[3]

Fire Fighting
Phenyl isocyanate is a flammable liquid and its vapor can form explosive mixtures with air.[3]

[8]

Extinguishing Media: Use dry chemical powder, carbon dioxide (CO₂), or alcohol-resistant

foam.[3][17] Do not use a direct water stream, as it can react violently with hot phenyl
isocyanate and cause frothing.[3] Water spray may be used in large quantities to cool fire-

exposed containers.[3][15]

Hazardous Combustion Products: Fire will produce toxic and irritating fumes, including

carbon monoxide, carbon dioxide, nitrogen oxides, and hydrogen cyanide.[3][15][17]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective clothing.[3][11]

First Aid Measures
Immediate medical attention is crucial in all cases of exposure.

Inhalation:

Remove the individual to fresh air immediately.[3]

Keep the person warm and at rest.[3]
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If breathing is difficult or has stopped, administer artificial respiration.[11]

Seek immediate medical attention.[3]

Skin Contact:

Immediately remove all contaminated clothing.[3]

Flush the affected skin with large amounts of running water and soap if available.[3]

Seek immediate medical attention.[11]

Eye Contact:

Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding

the eyelids open.[5][11]

Remove contact lenses if present and easy to do.[11]

Seek immediate medical attention from an ophthalmologist.[11]

Ingestion:

Do NOT induce vomiting.[17]

If the person is conscious, have them rinse their mouth and drink two glasses of water at

most.[11]

Seek immediate medical attention.[11]

Disposal Considerations
Waste phenyl isocyanate and contaminated materials must be disposed of as hazardous

waste in accordance with all federal, state, and local regulations.[15][17] Do not dispose of

down the drain.[11]
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To further clarify the safety protocols and chemical reactivity, the following diagrams are

provided.

Phenyl Isocyanate Handling Workflow
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Caption: Workflow for the safe handling of phenyl isocyanate.
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Phenyl Isocyanate Emergency Spill Response
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Caption: Emergency response protocol for a phenyl isocyanate spill.
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Caption: Reactivity and incompatibility of phenyl isocyanate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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